Cas no 62485-00-1 (Phosphorodichloridic acid, 2-methylpropyl ester)

Phosphorodichloridic acid, 2-methylpropyl ester structure
62485-00-1 structure
Product Name:Phosphorodichloridic acid, 2-methylpropyl ester
CAS No:62485-00-1
MF:C4H9Cl2O2P
MW:190.992820501328
CID:443188
PubChem ID:12585943
Update Time:2025-04-19

Phosphorodichloridic acid, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorodichloridic acid, 2-methylpropyl ester
    • 1-dichlorophosphoryloxy-2-methylpropane
    • SY299099
    • SCHEMBL7306106
    • Isobutyl Phosphorodichloridate
    • 2-Methylpropyl phosphorodichloridate
    • DTXSID40503444
    • XRTVITYWUANMNO-UHFFFAOYSA-N
    • 62485-00-1
    • 2-Methylpropyl dichlorophosphate
    • Inchi: 1S/C4H9Cl2O2P/c1-4(2)3-8-9(5,6)7/h4H,3H2,1-2H3
    • InChI Key: XRTVITYWUANMNO-UHFFFAOYSA-N
    • SMILES: ClP(=O)(OCC(C)C)Cl

Computed Properties

  • Exact Mass: 189.97187
  • Monoisotopic Mass: 189.9717219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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